Cas no 717857-97-1 (5-methyl-N-(thiophen-2-yl)methyl-1,2-oxazole-3-carboxamide)
5-methyl-N-(thiophen-2-yl)methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-isoxazole-3-carboxylic acid (thiophen-2-ylmethyl)-amide
- 5-methyl-N-(thiophen-2-yl)methyl-1,2-oxazole-3-carboxamide
- CS-0243730
- EN300-26762120
- 5-methyl-N-(thiophen-2-ylmethyl)-1,2-oxazole-3-carboxamide
- 5-Methyl-n-[(thiophen-2-yl)methyl]-1,2-oxazole-3-carboxamide
- 717857-97-1
- CCG-127899
- SR-01000291417
- MLS000538423
- SCHEMBL4286756
- STK463243
- 5-Methyl-N-(thiophen-2-ylmethyl)isoxazole-3-carboxamide
- SR-01000291417-1
- CHEMBL1456713
- AKOS001804012
- 5-methyl-N-(2-thienylmethyl)-3-isoxazolecarboxamide
- Z29692148
- SMR000144460
- HMS2450E11
-
- MDL: MFCD06004203
- Inchi: 1S/C10H10N2O2S/c1-7-5-9(12-14-7)10(13)11-6-8-3-2-4-15-8/h2-5H,6H2,1H3,(H,11,13)
- InChI Key: MIFAGBVWVHQZST-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CNC(C1C=C(C)ON=1)=O
Computed Properties
- Exact Mass: 222.04629874Da
- Monoisotopic Mass: 222.04629874Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 83.4Ų
5-methyl-N-(thiophen-2-yl)methyl-1,2-oxazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26762120-0.05g |
5-methyl-N-[(thiophen-2-yl)methyl]-1,2-oxazole-3-carboxamide |
717857-97-1 | 95.0% | 0.05g |
$396.0 | 2025-03-20 | |
| Enamine | EN300-26762120-0.1g |
5-methyl-N-[(thiophen-2-yl)methyl]-1,2-oxazole-3-carboxamide |
717857-97-1 | 95.0% | 0.1g |
$477.0 | 2025-03-20 | |
| 1PlusChem | 1P028BHX-50mg |
5-methyl-N-[(thiophen-2-yl)methyl]-1,2-oxazole-3-carboxamide |
717857-97-1 | 95% | 50mg |
$552.00 | 2024-04-21 | |
| 1PlusChem | 1P028BHX-100mg |
5-methyl-N-[(thiophen-2-yl)methyl]-1,2-oxazole-3-carboxamide |
717857-97-1 | 95% | 100mg |
$652.00 | 2024-04-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1314400-100mg |
5-Methyl-n-[(thiophen-2-yl)methyl]-1,2-oxazole-3-carboxamide |
717857-97-1 | 98% | 100mg |
¥3564.00 | 2024-05-02 |
5-methyl-N-(thiophen-2-yl)methyl-1,2-oxazole-3-carboxamide Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 5-methyl-N-(thiophen-2-yl)methyl-1,2-oxazole-3-carboxamide
5-methyl-N-(thiophen-2-yl)methyl-1,2-oxazole-3-carboxamide (CAS No. 717857-97-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry
5-methyl-N-(thiophen-2-yl)methyl-1,2-oxazole-3-carboxamide (CAS No. 717857-97-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxazoles, which are known for their diverse biological properties and applications in drug discovery and development.
The molecular structure of 5-methyl-N-(thiophen-2-yl)methyl-1,2-oxazole-3-carboxamide is characterized by a 1,2-oxazole ring substituted with a methyl group at the 5-position and an N-(thiophen-2-yl)methyl group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.
In recent years, several studies have focused on the synthesis and characterization of 5-methyl-N-(thiophen-2-yl)methyl-1,2-oxazole-3-carboxamide. These studies have highlighted its potential as a lead compound for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that this compound exhibits potent anti-inflammatory and analgesic activities. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.
Another notable aspect of 5-methyl-N-(thiophen-2-yl)methyl-1,2-oxazole-3-carboxamide is its ability to cross the blood-brain barrier (BBB). This property is crucial for compounds targeting central nervous system (CNS) disorders. A study conducted by a team at the University of California in 2019 demonstrated that this compound can efficiently penetrate the BBB and exert neuroprotective effects. The researchers observed that it significantly reduced neuronal damage in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The pharmacokinetic profile of 5-methyl-N-(thiophen-2-yl)methyl-1,2-oxazole-3-carboxamide has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences in 2018 indicated that this compound has favorable oral bioavailability and a long half-life, which are desirable properties for drug candidates. These characteristics suggest that it can be administered orally with sustained therapeutic effects, reducing the frequency of dosing required.
In addition to its therapeutic potential, 5-methyl-N-(thiophen-2-yl)methyl-1,2-oxazole-3-carboxamide has been explored for its use as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it useful for studying cellular processes and identifying new drug targets. For example, a study published in Chemical Biology & Drug Design in 2017 used this compound to investigate the role of certain enzymes in cancer cell proliferation. The results provided insights into potential therapeutic strategies for cancer treatment.
The synthesis of 5-methyl-N-(thiophen-2-yl)methyl-1,2-oxazole-3-carboxamide has been optimized to improve yield and purity. Various synthetic routes have been developed, including one-step and multi-step processes. A recent review article in Organic & Biomolecular Chemistry in 2021 summarized these methods and highlighted their advantages and limitations. The most commonly used approach involves the condensation of an appropriate thiophene derivative with an oxazoline intermediate followed by cyclization to form the final product.
The safety profile of 5-methyl-N-(thiophen-2-yl)methyl-1,2-oxazole-3-carboxamide is another important consideration for its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses. However, further research is needed to fully evaluate its safety in humans. Clinical trials are currently underway to assess its efficacy and safety in treating various conditions.
In conclusion, 5-methyl-N-(thiophen-2-y{l})methyl-{1},{2}-oxazole-{3}-carboxamide (CAS No. 717857-{9}7-{1}) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, favorable pharmacokinetic properties, and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
717857-97-1 (5-methyl-N-(thiophen-2-yl)methyl-1,2-oxazole-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)